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Compound of Interest

Compound Name: Trimethylsilylmethyl azide
CAS No.: 87576-94-1
Cat. No.: B1267221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylsilylmethyl azide ((CHs)sSiCHzNs), also known as azidomethyltrimethylsilane, is a
versatile and stable reagent in organic synthesis. This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and key applications, particularly in the
context of pharmaceutical and materials science research. Its utility as a safer alternative to
other volatile and explosive azides, coupled with its reactivity in forming crucial carbon-nitrogen
bonds, makes it an invaluable tool for the modern chemist.

Chemical Structure and Formula

Trimethylsilylmethyl azide is an organosilicon compound featuring a trimethylsilyl group
attached to a methyl group which, in turn, is bonded to an azide functional group.

e Chemical Formula: CaH11N3Si[1]
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Molecular Weight: 129.24 g/mol [1]

CAS Number: 87576-94-1[1]

Structure:

InChl Key: HKBUFTCADGLKAS-UHFFFAOYSA-N[1]

SMILES: C--INVALID-LINK--(C)CN=[N+]=[N-]

Physicochemical and Spectral Data

A summary of the key quantitative data for trimethylsilylmethyl azide is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Formula C4H11NsSi [1]
Molecular Weight 129.24 g/mol [1]

Boiling Point 92-95 °C

43 °C at 43 mmHg

Density 0.87 g/cm?3

Refractive Index 1.430-1.434

Flash Point 6 °C

1H NMR (CDCls) 6 0.12 (s, 9H), 2.75 (s, 2H)
IR (Vmax) 2100 cm™?

Mass Spectrum (m/z) 129,73

Experimental Protocols
Synthesis of Trimethylsilylmethyl Azide
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This protocol describes the synthesis of trimethylsilylmethyl azide from trimethylsilylmethyl
chloride and sodium azide.

Materials:

o Trimethylsilylmethyl chloride ((CH3)3SiCH2Cl)

e Sodium azide (NaNs)

e Dried dimethylformamide (DMF)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)
 Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of
trimethylsilylmethyl chloride (0.20 mol) and sodium azide (0.24 mol) is prepared in dried
dimethylformamide.

e The reaction mixture is heated to 80 °C and maintained at this temperature for 44 hours with
continuous stirring.

 After the reaction is complete, the mixture is cooled to room temperature.
o The product, trimethylsilylmethyl azide, is isolated by distillation under reduced pressure.
Expected Yield: 97%

Safety Note: While trimethylsilylmethyl azide is considered more stable than other low
molecular weight azides, all reactions involving azides should be conducted in a well-ventilated
fume hood with appropriate personal protective equipment, including safety glasses, lab coat,
and gloves. A blast shield is also recommended.

Amination of Aryl Grighard Reagents
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This protocol provides a typical procedure for the amination of an aryl Grignard reagent using
trimethylsilylmethyl azide to produce anilines.

Materials:

Aryl bromide (e.g., bromobenzene)

Magnesium turnings

Anhydrous diethyl ether

Trimethylsilylmethyl azide ((CHs)3SICH2Ns3)

Standard glassware for Grignard reactions (three-necked flask, dropping funnel, condenser)
Procedure:

» Prepare the Grignard reagent by reacting the aryl bromide (1.0 equiv.) with magnesium
turnings (1.2 equiv.) in anhydrous diethyl ether under an inert atmosphere (e.g., argon or
nitrogen).

» To the freshly prepared ethereal solution of the Grignard reagent at room temperature, add a
solution of trimethylsilylmethyl azide (1.2 equiv.) in diethyl ether dropwise.

« Stir the reaction mixture for 3 hours at room temperature.
o Upon completion of the reaction, perform a standard aqueous work-up.

* Remove the low-boiling substances under reduced pressure to yield the corresponding
aniline.

Key Applications in Research and Development

Trimethylsilylmethyl azide serves as a crucial building block in the synthesis of nitrogen-
containing compounds, which are prevalent in pharmaceuticals and functional materials.

Synthesis of Primary Amines
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One of the most significant applications of trimethylsilylmethyl azide is in the amination of
organometallic reagents, such as Grignard and organolithium compounds.[2] This reaction
provides a convenient and high-yielding route to primary anilines. The mild reaction conditions
and simple work-up procedure make it an attractive method in synthetic organic chemistry.

Precursor to Azomethine Ylides for Heterocycle
Synthesis

Trimethylsilylmethyl azide is an important precursor for the generation of azomethine ylides.
These reactive intermediates can then undergo [3+2] cycloaddition reactions with various
dipolarophiles, such as alkenes, alkynes, and carbonyl compounds, to synthesize a wide range
of five-membered nitrogen-containing heterocycles like pyrrolidines and oxazolidines.

Role in "Click Chemistry"

The azide functionality in trimethylsilylmethyl azide allows it to participate in "click chemistry"”
reactions, most notably the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC). This
reaction is a cornerstone of modern medicinal chemistry and drug discovery, enabling the
efficient and specific covalent linking of molecular fragments to create complex molecules with
potential therapeutic applications, including anticancer and antiviral agents.[3][4][5]

Mandatory Visualizations
Synthesis Workflow of Trimethylsilylmethyl Azide

(CHs)s3SiCH:CI
(Trimethylsilylmethyl chloride)

NaNs e 80 °C. 44 h Distillation under (CH3)3SiCH2N3
(Sodium azide) ’ reduced pressure (Trimethylsilylmethyl azide)

DMF
(Dimethylformamide)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://chemistry.mdma.ch/hiveboard/novel/000442538.html
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7254056/
https://www.researchgate.net/publication/272266288_Synthesis_and_antiviral_evaluation_of_4'-123-triazol-1-ylthymidines
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Caption: Synthesis of Trimethylsilylmethyl Azide.
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Caption: Amination of an Aryl Grignard Reagent.
Role in Click Chemistry for Drug Discovery
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Caption: Application in Click Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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